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Compound of Interest

Compound Name:
3-Bromo-4-

(trifluoromethyl)benzaldehyde

Cat. No.: B112541 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of publicly available information regarding the

chemical compound with CAS number 372120-55-3. Significant gaps in the literature exist,

particularly concerning experimental data and biological activity. The information herein should

be used for informational purposes only and not as a substitute for thorough, independent

research and experimental verification.

Introduction
3-Bromo-4-(trifluoromethyl)benzaldehyde is a halogenated aromatic aldehyde.[1] Such

compounds, featuring both bromine and a trifluoromethyl group, are recognized as important

intermediates in the synthesis of complex organic molecules, particularly in the pharmaceutical

and agrochemical industries.[1] The electron-withdrawing nature of the trifluoromethyl group

and the synthetic versatility of the aldehyde and bromo functionalities make it a potentially

valuable building block for medicinal chemistry and materials science.

Physicochemical Properties
Comprehensive experimental data for 3-Bromo-4-(trifluoromethyl)benzaldehyde is limited in

publicly accessible literature. The following tables summarize available predicted and some
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experimental data for the compound and a closely related isomer.

Table 1: Physicochemical Properties of 3-Bromo-4-(trifluoromethyl)benzaldehyde (CAS

372120-55-3)

Property Value Source

Molecular Formula C₈H₄BrF₃O [2]

Molecular Weight 253.02 g/mol [2]

Appearance White solid

Boiling Point 244.6 ± 40.0 °C (Predicted) [1]

Density 1.677 ± 0.06 g/cm³ (Predicted) [1]

Flash Point 101.7 ± 27.3 °C (Predicted) [1]

LogP 3.28 (Predicted)

Topological Polar Surface Area

(TPSA)
17.07 Å²

Hazards and Safety Information
Based on available safety data sheets from suppliers, 3-Bromo-4-
(trifluoromethyl)benzaldehyde is classified with the following hazards.

Table 2: GHS Hazard Classification

Hazard Class Hazard Statement

Acute toxicity, oral (Category 4) H302: Harmful if swallowed

Skin irritation (Category 2) H315: Causes skin irritation

Eye irritation (Category 2A) H319: Causes serious eye irritation

Specific target organ toxicity - single exposure

(Category 3), Respiratory system
H335: May cause respiratory irritation
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Safety Precautions:

Handling: Use in a well-ventilated area. Wear protective gloves, clothing, and eye/face

protection. Avoid breathing dust, fumes, gas, mist, vapors, or spray.

Storage: Store in a cool, dry place in a tightly sealed container.

First Aid:

If swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.

If on skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing. If eye irritation persists, get medical

advice/attention.

If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.

Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 3-Bromo-4-
(trifluoromethyl)benzaldehyde (CAS 372120-55-3) is not readily available in the reviewed

literature. However, a plausible synthetic route can be inferred from established organic

chemistry principles and published procedures for structurally similar compounds. A likely

precursor for this synthesis is 4-(trifluoromethyl)benzaldehyde.

The following is a generalized workflow for such a synthesis.
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Start: 4-(Trifluoromethyl)benzaldehyde

Bromination Reaction

Brominating agent (e.g., NBS or Br2)
Catalyst (e.g., FeBr3 or H2SO4)

Aqueous Work-up

Solvent Extraction

Organic Solvent

Drying of Organic Layer

Drying Agent (e.g., Na2SO4 or MgSO4)

Purification (e.g., Distillation or Chromatography)

Product: 3-Bromo-4-(trifluoromethyl)benzaldehyde
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Technical Guide: 3-Bromo-4-
(trifluoromethyl)benzaldehyde (CAS 372120-55-3)]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b112541#cas-number-372120-55-3-
properties-and-hazards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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